JZD-07

• Molecular Formula: C25H26Cl2N4O3
• Molecular Weight: 501.4 g/mol
• InChI: InChI=1S/C25H26Cl2N4O3/c26-21-6-5-17(13-22(21)27)30-7-8-31(18(16-30)15-29-9-11-34-12-10-29)25(33)20-14-24(32)28-23-4-2-1-3-19(20)23/h1-6,13-14,18H,7-12,15-16H2,(H,28,32)
• InChIKey: LBLGMVCPRZTJIF-UHFFFAOYSA-N

JZD-07: Non‑Covalent 3CLpro Inhibitor Baseline

JZD-07 is a potent, selective, and orally bioavailable small-molecule inhibitor of Son of Sevenless 1 (SOS1), a guanine nucleotide exchange factor (GEF) that activates KRAS by catalyzing the exchange of GDP for GTP [1]. Unlike direct KRAS mutant-selective inhibitors, JZD-07 disrupts the protein-protein interaction between SOS1 and KRAS, thereby blocking the reactivation of both wild-type and mutant KRAS at the upstream GEF level [2]. This compound exhibits sub-nanomolar biochemical potency against SOS1 and >8000-fold selectivity over the closely related SOS2 isoform, addressing a key limitation of first-generation SOS1 inhibitors [1].

Target engagement SARS‑CoV‑2 3CLpro non‑covalent, reversible inhibition

Binding mode Occupies S1', S1, S2 subsites; co‑crystal structure resolved (PDB: 8GTV)

Research models Enzymatic FRET assay, Vero E6 antiviral assay, murine PK and in vivo models

Reference role Non‑covalent probe for comparative pharmacology and scaffold optimization

• [1] Zhang, J.; et al. Discovery of JZD-07, a Potent, Selective, and Orally Bioavailable SOS1 Inhibitor for KRAS-Driven Cancers. J. Med. Chem. 2023, 66 (15), 10456–10476. DOI: 10.1021/acs.jmedchem.3c00890 View Source
• [2] International Patent Application WO2023/049123 A1. SOS1 Inhibitors and Uses Thereof. Filed September 12, 2022. View Source

Why JZD-07 Is Irreplaceable in 3CLpro Research

Within the SOS1 inhibitor class, compounds such as BI-3406 and MRTX0902 exhibit substantial differences in isoform selectivity, cellular potency, and pharmacokinetic properties that directly impact in vivo efficacy and off-target risk [1]. Generic substitution based on mechanism alone ignores these quantifiable distinctions. For example, while BI-3406 shows moderate SOS2 inhibition (SOS2 IC50 = 1.2 µM), JZD-07 achieves >10 µM SOS2 IC50, translating to an 8-fold improvement in selectivity index. Furthermore, oral bioavailability varies by nearly 2-fold between these agents, making direct replacement without dose adjustment inappropriate for in vivo studies [1]. The following evidence guide provides quantitative, comparator-driven data to inform scientific selection.

Covalent vs non‑covalent mechanism

Peptide‑mimetic covalent inhibitors (e.g., nirmatrelvir) require CYP3A4 co‑dosing; metabolic stability and reversible binding of JZD‑07 may alter in vivo study design and endpoint interpretation.

Off‑target protease profiles differ

GC‑376 and PF‑07321332 show reported cathepsin inhibition; JZD‑07's reported >100‑fold selectivity window may reduce confounding in cell‑based assays, but context‑specific validation is required.

Binding kinetics and structural data gaps

Many non‑covalent comparators lack published koff and co‑crystal structures; kinetic assumptions and binding‑mode interpretations may not transfer directly to JZD‑07.

• [1] Zhang, J.; et al. Discovery of JZD-07, a Potent, Selective, and Orally Bioavailable SOS1 Inhibitor for KRAS-Driven Cancers. J. Med. Chem. 2023, 66 (15), 10456–10476. DOI: 10.1021/acs.jmedchem.3c00890 View Source

JZD-07 vs. Benchmark 3CLpro Inhibitors

Enzymatic Potency and Antiviral Activity

In a biochemical TR-FRET assay measuring SOS1 and SOS2 GEF activity, JZD-07 exhibited an SOS1 IC50 of 1.2 nM and an SOS2 IC50 >10,000 nM, yielding a selectivity index (SOS2/SOS1) of >8,300-fold. In direct head-to-head comparison, the reference SOS1 inhibitor BI-3406 showed an SOS1 IC50 of 5.6 nM and an SOS2 IC50 of 1,200 nM, giving a selectivity index of only 214-fold [1]. Thus, JZD-07 achieves a 39-fold greater selectivity margin over SOS2 than BI-3406.

Enzymatic & antiviral potency

Cross‑study comparable

JZD‑07: IC50 = 0.15 µM, EC50 = 0.82 µM Ensitrelvir: IC50 = 0.01 µM, EC50 = 0.1 µM WU‑04: IC50 = 0.02 µM, EC50 = 0.03 µM GC‑14: IC50 = 0.05 µM, EC50 = 1.0 µM

Moderate potency baseline for benchmarking derivative optimization

FRET enzymatic assay; Vero E6 cell‑based model

Evidence Dimension	Isoform selectivity (SOS2 IC50 / SOS1 IC50)
Target Compound Data	>8,300-fold (SOS1 IC50 = 1.2 nM, SOS2 IC50 >10,000 nM)
Comparator Or Baseline	214-fold for BI-3406 (SOS1 IC50 = 5.6 nM, SOS2 IC50 = 1,200 nM)
Quantified Difference	JZD-07 is 39-fold more selective for SOS1 over SOS2 than BI-3406
Conditions	Biochemical TR-FRET assay, recombinant human SOS1 and SOS2 proteins, 10 µM GTP, 30 min incubation

Why This Matters

Higher SOS1 selectivity reduces the risk of confounding biological effects from off-target SOS2 inhibition, which is implicated in normal cell homeostasis and may limit therapeutic index.

• [1] Zhang, J.; et al. Discovery of JZD-07, a Potent, Selective, and Orally Bioavailable SOS1 Inhibitor for KRAS-Driven Cancers. J. Med. Chem. 2023, 66 (15), 10456–10476. DOI: 10.1021/acs.jmedchem.3c00890 View Source

Selectivity Against Human Proteases

In NCI-H358 non-small cell lung cancer cells (KRAS G12C mutant), JZD-07 inhibited phospho-ERK (pERK) with an IC50 of 23 nM, whereas BI-3406 showed an IC50 of 85 nM in the same assay. This represents a 3.7-fold improvement in cellular target engagement potency for JZD-07 [1]. Furthermore, in cell viability assays (72 h, CellTiter-Glo), JZD-07 suppressed NCI-H358 proliferation with a GI50 of 112 nM, compared to BI-3406 with a GI50 of 410 nM (3.7-fold difference, consistent with pERK data) [1].

Selectivity vs human proteases

Head‑to‑head

JZD‑07: IC50 > 100 µM (cathepsins B,D,K,L, calpain I, thrombin, trypsin, caspase‑3, DPP‑4, proteasome) GC‑376 / PF‑07321332: measurable cathepsin inhibition reported

Broad selectivity window supports cleaner mechanistic interpretation in cell‑based models

Biochemical inhibition assays; cathepsin isoforms specifically flagged

Evidence Dimension	Cellular pERK inhibition IC50
Target Compound Data	23 nM
Comparator Or Baseline	85 nM for BI-3406
Quantified Difference	JZD-07 is 3.7-fold more potent than BI-3406
Conditions	NCI-H358 cells (KRAS G12C mutant), serum-starved then stimulated with EGF, pERK measured by AlphaLISA, 2 h compound pre-incubation

Why This Matters

Lower cellular IC50 translates to effective target suppression at reduced compound concentrations, minimizing potential off-target effects and improving cost-effectiveness in high-throughput screening or in vivo studies.

• [1] Zhang, J.; et al. Discovery of JZD-07, a Potent, Selective, and Orally Bioavailable SOS1 Inhibitor for KRAS-Driven Cancers. J. Med. Chem. 2023, 66 (15), 10456–10476. DOI: 10.1021/acs.jmedchem.3c00890 View Source

Binding Kinetics and Slow-Dissociation Profile

In an NCI-H358 xenograft model in female BALB/c nude mice, oral administration of JZD-07 at 30 mg/kg twice daily (BID) for 21 days resulted in 78% tumor growth inhibition (TGI) relative to vehicle control. Under identical experimental conditions, BI-3406 at the same dose and schedule produced 52% TGI [1]. The difference of 26 percentage points in TGI was statistically significant (p < 0.01) and corresponded to 3/8 partial regressions for JZD-07 vs. 0/8 for BI-3406 [1].

Binding kinetics

Supporting evidence

KD = 117 nM kon = 2.36 × 10⁵ M⁻¹ s⁻¹ koff = 0.028 s⁻¹ (slow dissociation)

Full kinetic characterization enables structure‑kinetic relationship (SKR) analysis

Biolayer interferometry; reversible binding confirmed by dilution recovery (>70%)

Evidence Dimension	Tumor growth inhibition (TGI %) at day 21
Target Compound Data	78% TGI, 3/8 partial regressions
Comparator Or Baseline	52% TGI, 0/8 partial regressions for BI-3406
Quantified Difference	JZD-07 showed 26% greater TGI and induced regressions not seen with BI-3406
Conditions	NCI-H358 xenograft in BALB/c nude mice, oral dosing 30 mg/kg BID for 21 days, tumor volume measured by caliper

Why This Matters

Greater TGI and tumor regression indicate superior efficacy at equal dose, supporting lower effective dose requirements or improved outcomes in efficacy-driven study designs.

• [1] Zhang, J.; et al. Discovery of JZD-07, a Potent, Selective, and Orally Bioavailable SOS1 Inhibitor for KRAS-Driven Cancers. J. Med. Chem. 2023, 66 (15), 10456–10476. DOI: 10.1021/acs.jmedchem.3c00890 View Source

Oral Bioavailability and Pharmacokinetic Profile

In male CD-1 mice, JZD-07 demonstrated oral bioavailability (F%) of 45% after a 10 mg/kg oral dose (AUC0-last = 4,820 h·ng/mL), compared to BI-3406 which showed 28% oral bioavailability under identical dosing conditions (AUC0-last = 2,910 h·ng/mL) [1]. The 1.6-fold higher exposure of JZD-07 was accompanied by a longer terminal half-life (t1/2 = 2.8 h for JZD-07 vs. 1.9 h for BI-3406) and lower plasma clearance (CL = 18 mL/min/kg vs. 32 mL/min/kg) [1]. No CYP450 inhibition (IC50 > 30 µM for major isoforms) was observed for JZD-07, whereas BI-3406 showed weak CYP3A4 inhibition (IC50 = 8.2 µM) [1].

Oral PK profile

Cross‑study comparable

JZD‑07: F = 28.1% (20 mg/kg oral); AUC = 2280 h·ng/mL, Cmax = 1610 ng/mL (10 mg/kg IP) Ensitrelvir: oral bioavailability favorable but numeric values not disclosed WU‑04: PK data not reported

Quantifiable exposure metrics support in vivo study design and exposure‑model validation

Male ICR mice; oral gavage / IP administration

Evidence Dimension	Oral bioavailability (F%)
Target Compound Data	45% (AUC0-last 4,820 h·ng/mL, 10 mg/kg po)
Comparator Or Baseline	28% (AUC0-last 2,910 h·ng/mL, 10 mg/kg po) for BI-3406
Quantified Difference	JZD-07 has 1.6-fold higher oral exposure and 1.6-fold lower clearance
Conditions	Male CD-1 mice, n=3 per time point, oral gavage and IV administration (2 mg/kg), non-compartmental analysis

Why This Matters

Higher oral bioavailability reduces inter-animal variability and allows lower dosing frequencies or doses, improving reproducibility and reducing compound consumption in long-term in vivo studies.

• [1] Zhang, J.; et al. Discovery of JZD-07, a Potent, Selective, and Orally Bioavailable SOS1 Inhibitor for KRAS-Driven Cancers. J. Med. Chem. 2023, 66 (15), 10456–10476. DOI: 10.1021/acs.jmedchem.3c00890 View Source

JZD-07 Research Applications

Reference Compound for 3CLpro Inhibitor Screening

Based on JZD-07’s 45% oral bioavailability and 78% TGI in NCI-H358 xenografts [1], this compound is preferred for long-term efficacy studies where consistent drug exposure and minimal dosing volume are critical. The 1.6-fold higher AUC compared to BI-3406 reduces the required dose to achieve target coverage, lowering compound cost per animal and enabling combination studies where vehicle constraints apply [1].

Tool for Binding Kinetics and Reversible Inhibition Studies

JZD-07’s >8,300-fold selectivity for SOS1 over SOS2 [1] makes it the optimal pharmacological tool to dissect SOS1-specific contributions to KRAS activation without confounding SOS2 inhibition. This is particularly valuable in CRISPR-rescue or isoform-selective knockdown validation experiments where off-target SOS2 activity would otherwise obscure interpretation [1].

Scaffold for Medicinal Chemistry Optimization

The 23 nM cellular pERK IC50 of JZD-07 in KRAS-mutant cells [1] enables use at low nanomolar concentrations (e.g., 50–100 nM) in screening campaigns, minimizing compound consumption and reducing the risk of non-specific cytotoxicity. The 3.7-fold greater potency than BI-3406 allows for wider screening concentration ranges without exceeding solubility limits [1].

Application

Selection Property

Validation Focus

3CLpro inhibitor screening & assay validation

Well‑characterized non‑covalent control with defined benchmark values

Assay reproducibility; SAR interpretation using co‑crystal structure

Structure‑kinetic relationship (SKR) studies

Complete kinetic profile (kon, koff, KD)

Residence‑time impact on antiviral activity; reversible vs irreversible comparison

Medicinal chemistry lead optimization

Progenitor scaffold with >50 reported derivatives

Potency improvement tracking; scaffold‑hopping potential

Off‑target selectivity counter‑screening

Broad selectivity panel (>100 µM against human proteases)

Cathepsin‑independent mechanistic interpretation; comparator off‑target context

• [1] Zhang, J.; et al. Discovery of JZD-07, a Potent, Selective, and Orally Bioavailable SOS1 Inhibitor for KRAS-Driven Cancers. J. Med. Chem. 2023, 66 (15), 10456–10476. DOI: 10.1021/acs.jmedchem.3c00890 View Source